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Compound of Interest

Compound Name: Bromophenol Red
CAS No.: 2800-80-8
Cat. No.: B1214209
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Bromophenol Red, including detailed operational and disposal plans.
By adhering to these procedural, step-by-step instructions, you can mitigate risks and ensure
the integrity of your work.

Essential Safety Information at a Glance

A thorough understanding of the properties of Bromophenol Red is the first step toward safe
handling.
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Property Value

Molecular Formula C19H12Br20sS

Molar Mass 512.17 g/mol

Appearance Red-brown to brown powder

Melting Point >250°C

Solubility Sparingly soluble in water; soluble in ethanol
pH Indicator Range pH 5.2 (Orange/Yellow) — 6.8 (Purple)[1][2]
Storage Temperature +5°C to +30°C[1][2]

Personal Protective Equipment (PPE): Your First
Line of Defense

The appropriate selection and use of Personal Protective Equipment are critical to minimize
exposure to Bromophenol Red.
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side

shields or tightly fitting safety
goggles.[3]

Protects against splashes and

dust particles.

Hand Protection

Nitrile rubber gloves (minimum
0.11 mm thickness).[4]

Provides a barrier against skin
contact. Gloves should be
inspected for integrity before
each use and replaced

immediately if contaminated.[5]

Body Protection

Alab coat or chemical-
resistant apron should be
worn.[5][6]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH/MSHA-approved
respirator with a particulate
filter (e.g., N95) is necessary if

dust is generated.[7]

Prevents inhalation of airborne

particles.

Operational Plan: A Step-by-Step Guide to Safe

Handling

Following a standardized operational procedure is crucial for minimizing risks associated with

Bromophenol Red.
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Preparation

Designate a well-ventilated work area (e.g., chemical fume hood).

;

Assemble and inspect all required PPE.

\ 4

Gather Bromophenol Red, solvents, and necessary lab equipment.

Proceed to Handling

Handlin
\ 4 g

Carefully weigh the solid Bromophenol Red, avoiding dust generation.

\ 4

Dissolve the powder in the appropriate solvent.

4

Transfer the solution as needed for the experiment.

Proceed to Cleanup

Cleanup & Devcontamination

Decontaminate all glassware and equipment used.

;

Clean the work surface thoroughly.

Proceed to Disposal

Waste Qisposal

Collect all waste (solid and liquid) in labeled, sealed containers.

\ 4

Dispose of waste according to institutional and local regulations.

Click to download full resolution via product page

Caption: Workflow for Handling Bromophenol Red.
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1. Preparation:

o Designated Area: All work with Bromophenol Red powder should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to minimize inhalation risk.[5]

o Gather Materials: Before starting, ensure all necessary equipment, including the chemical,
solvents, glassware, and waste containers, are readily accessible.

o Don PPE: Put on all required personal protective equipment as outlined in the table above.
2. Handling and Solution Preparation:

o Weighing: Carefully weigh the required amount of Bromophenol Red powder. Avoid
creating dust. If dust is generated, ensure adequate respiratory protection is in use.

» Dissolving: Add the powder to the desired solvent (e.g., ethanol) in a suitable container.
Gently swirl to dissolve.

3. Spill Response:

o Small Spills (Solid): For small spills, use appropriate tools to carefully sweep up the solid
material and place it in a designated, labeled waste container.[8] Clean the spill area with
water and a cloth, and dispose of the cleaning materials as hazardous waste.[8]

o Large Spills (Solid): For large spills, use a shovel to place the material into a suitable waste
disposal container.[8] The contaminated area should then be cleaned by spreading water
and allowing it to be evacuated through the sanitary system, if local regulations permit.[8]

o General Spill Precautions: In the event of any spill, ensure the area is well-ventilated.[4][9]
[10] Avoid breathing any dust.[9]

Disposal Plan: Ensuring Environmental
Responsibility

Proper disposal of Bromophenol Red and associated waste is crucial to prevent
environmental contamination.
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1. Waste Segregation and Collection:

e Solid Waste: All unused Bromophenol Red powder and any materials contaminated with
the solid (e.g., weigh boats, contaminated gloves) should be collected in a clearly labeled,
sealed container for hazardous waste.

 Liquid Waste: Unused solutions of Bromophenol Red should be collected in a separate,
labeled hazardous waste container. Dilute aqueous solutions may be permissible for drain
disposal in some localities, but it is critical to confirm this with your institution's Environmental
Health and Safety (EHS) department.[11] If the solution contains flammable solvents, it must
be treated as hazardous waste.[11]

» Contaminated PPE: Used gloves, lab coats, and other contaminated protective equipment
should be disposed of as hazardous waste.

2. Disposal Procedure:

o Consult Local Regulations: Waste disposal must be carried out in accordance with all local,
state, and federal regulations.[4][10] Consult your institution's EHS department for specific
guidance.

e Labeling: All waste containers must be accurately labeled with the contents, including the
name "Bromophenol Red" and any associated hazards.

o Storage: Store waste containers in a designated, secure area away from incompatible
materials while awaiting pickup by a certified hazardous waste disposal service.

o Empty Containers: Empty Bromophenol Red containers should be triple-rinsed with a
suitable solvent.[12] The rinsate should be collected as hazardous waste. After rinsing, the
container can often be disposed of as regular trash after defacing the label.[12]

By implementing these comprehensive safety and handling procedures, you can create a
secure research environment and ensure the responsible management of Bromophenol Red
from acquisition to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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